Cas no 2694733-85-0 (3-amino-1lambda4-thietan-1-one, trifluoroacetic acid)

• Product Name: 3-amino-1lambda4-thietan-1-one, trifluoroacetic acid
• CAS No: 2694733-85-0
• MF: C₅H₈F₃NO₃S
• MW: 219.182130813599
• MDL: MFCD34475282
• CID: 5628737
• PubChem ID: 165948184
• Update Time: 2025-05-24

3-amino-1lambda4-thietan-1-one, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1lambda4-thietan-1-one; trifluoroacetic acid
• 2694733-85-0
• EN300-28334069
• 3-Thietanamine, 1-oxide, 2,2,2-trifluoroacetate (1:1)
• 3-amino-1lambda4-thietan-1-one, trifluoroacetic acid

• MDL： MFCD34475282
• Inchi： 1S/C3H7NOS.C2HF3O2/c4-3-1-6(5)2-3;3-2(4,5)1(6)7/h3H,1-2,4H2;(H,6,7)
• InChI Key： LELVYTBKNJZTSC-UHFFFAOYSA-N
• SMILES： S1(CC(C1)N)=O.FC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 219.01769878g/mol
• Monoisotopic Mass: 219.01769878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.6Ų

Additional information on 3-amino-1lambda4-thietan-1-one, trifluoroacetic acid

3-Amino-1λ4-Thietan-1-One, Trifluoroacetic Acid (CAS No. 2694733-85-0): A Comprehensive Overview

The compound 3-amino-1λ4-thietan-1-one, trifluoroacetic acid (CAS No. 2694733-85-0) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its unique chemical structure, which combines the functional groups of an amino group and a thietanone ring system. The presence of trifluoroacetic acid further enhances its chemical reactivity and stability, making it a valuable intermediate in various synthetic processes.

Structural Features and Chemical Properties

The molecular structure of 3-amino-1λ4-thietan-1-one, trifluoroacetic acid is defined by its thietanone ring, a four-membered cyclic ketone system. The amino group (-NH2) is attached at the third position of the ring, while the trifluoroacetic acid group (-COOH with three fluorine atoms) is positioned at the first position. This arrangement imparts unique electronic and steric properties to the molecule, enabling it to participate in a wide range of chemical reactions.

Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry. The thietanone ring system is known for its ability to form stable aminal bonds, which are crucial in drug design for enhancing bioavailability and targeting specific biological pathways. The trifluoroacetic acid moiety further contributes to the compound's acidity and lipophilicity, making it an ideal candidate for use in peptide synthesis and other bioconjugation reactions.

Applications in Pharmaceutical Development

One of the most promising applications of 3-amino-1λ4-thietan-1-one, trifluoroacetic acid lies in its role as an intermediate in the synthesis of bioactive molecules. Researchers have demonstrated that this compound can be effectively utilized in the construction of complex peptide frameworks, which are essential for developing novel therapeutic agents. Its ability to form stable aminal linkages has made it a valuable tool in the design of protease inhibitors and other enzyme-targeting drugs.

In addition to its role in peptide synthesis, this compound has also been explored for its potential in antibody-drug conjugates (ADCs). The thietanone ring system provides a robust platform for attaching cytotoxic payloads to antibodies, enabling targeted delivery of therapeutic agents to cancer cells. Recent advancements in ADC technology have underscored the importance of stable linkers like those provided by 3-amino-1λ4-thietan-1-one, which ensure minimal premature drug release and enhanced therapeutic efficacy.

Role in Materials Science and Organic Synthesis

Beyond pharmaceutical applications, 3-amino-1λ4-thietan-1-one, trifluoroacetic acid has found utility in materials science as a precursor for advanced polymers and materials with tailored properties. Its unique combination of functional groups allows for controlled polymerization reactions, leading to materials with enhanced mechanical strength and thermal stability. Recent studies have focused on its use in synthesizing high-performance polymers for applications in electronics, aerospace, and biomedical devices.

In organic synthesis, this compound serves as a versatile building block for constructing complex molecules with intricate architectures. Its reactivity under various reaction conditions enables chemists to incorporate it into diverse synthetic pathways, facilitating access to novel chemical entities with potential applications across multiple industries.

Safety Considerations and Handling Guidelines

While 3-amino-1λ4-thietan-1-one, trifluoroacetic acid is not classified as a hazardous or controlled substance under current regulations, proper handling procedures should be followed to ensure safety in laboratory settings. It is recommended to handle this compound under inert atmospheres to prevent unwanted side reactions and degradation. Storage conditions should maintain cool temperatures and avoid exposure to moisture or light to preserve its stability.

Despite its non-hazardous classification, adherence to standard safety protocols is essential when working with any chemical compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles when handling or synthesizing this material.

Conclusion and Future Directions

The compound 3-amino-1λ4-thietan-1-one, trifluoroacetic acid (CAS No. 2694733-85-0) represents a significant advancement in modern organic chemistry due to its versatile structure and wide-ranging applications. Its role as an intermediate in pharmaceutical development, materials science, and organic synthesis highlights its importance as a key building block for creating innovative chemical entities.

As research continues to uncover new synthetic pathways and applications for this compound, it is anticipated that 3-amino-1λ4-thietan-1-one, along with other similar heterocyclic systems, will play an increasingly critical role in advancing scientific discovery across multiple disciplines. Future studies are expected to focus on optimizing its synthetic routes further while exploring novel applications that leverage its unique chemical properties.